Cas no 3780-42-5 (2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 3780-42-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 304253
• PubChem ID: 12317090
• Update Time: 2025-04-19

2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
• 1H-Pyrrole-2,4-dicarboxylic acid, 3-methyl-, 2,4-dimethyl ester
• 3-METHYLPYRROLE-2,4-DICARBOXYLIC ACID DIMETHYL ESTER
• 3-Methyl-pyrrol-2,4-dicarbonsaeure-dimethylester
• Dimethyl-3-methyl-pyrrol-2,4-dicarboxylat
• 2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
• CS-0054288
• DTXSID50487802
• 3780-42-5
• A874009
• Dimethyl3-methyl-1H-pyrrole-2,4-dicarboxylate
• AKOS006304551
• SCHEMBL4046793
• AB56143

• MDL： MFCD10565692
• Inchi： 1S/C9H11NO4/c1-5-6(8(11)13-2)4-10-7(5)9(12)14-3/h4,10H,1-3H3
• InChI Key： QUIWKVDFKYXEFF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C(C(=O)OC)=CN1)=O

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 340.986°C at 760 mmHg
• Flash Point: 160.023°C
• Refractive Index: 1.526
• PSA: 68.39000
• LogP: 0.89630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives